Cas no 506-32-1 (Arachidonic acid)

• Product Name: Arachidonic acid
• CAS No: 506-32-1
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• MDL: MFCD00004417
• CID: 37880
• PubChem ID: 24891487
• Update Time: 2025-12-10

Arachidonic acid Chemical and Physical Properties

Names and Identifiers

• (5Z,8Z,11Z,14Z)-Icosa-5,8,11,14-tetraenoic acid
• 5,8,11,14-eicosatetraenoic acid
• icosa-5,8,11,14-tetraenoic acid
• (5E,8E,11E,14E)-icosa-5,8,11,14-tetraenoic acid
• ARA
• 5,8,11,14-Eicosatetraenoic Acid (7CI,8CI,9CI)
• (5Z,8Z,11Z,14Z)-5,8,11,14-Icosatetraenoic acid
• Arachidonic acid
• Arachidonic acid (5,8,11,14 all-cis)
• Arachidonic acid (in Tocrisolve™100)
• Arachidonic Acid (peroxide free)
• Arachidonic Acid Lipid Maps MS Standard
• Arachidonic Acid Powder
• ARACHIDONIC ACID(RG)
• 20:4n-6
• 5,8,11,14-Icosatetraenoic Acid
• Arachidonate
• Arachidonic
• C20:4 (cis-5,8,11,14)
• eicosatetraenoic acid
• Hydrazinecarboselenoamide
• Immunocytophyte
• PUFA 20:4n-6
• 5,8,11,14-Eicosatetraenoic acid, (all-Z)-
• 5Z,8Z,11Z,14Z-eicosatetraenoic acid
• Arachidonic Acid, 99%
• YZXBAPSDXZZRGB-DOFZRALJSA-N
• 27YG812J1I
• (5Z,8Z,11
• Arachidonicacid
• Arachidonic Acid Oil
• Arachidonic Acid (ARA) Powder
• SCHEMBL23768
• Q27116784
• CHEBI:36306
• BDBM50546238
• AKOS015892940
• NS00013367
• LMFA01030393
• C20:4n-6,9,12,15
• PD130007
• eicosa-5,8,11,14-tetraenoic acid
• SCHEMBL16163
• ArachidonicAcid-d11
• Immunocytophyt;Immunocytophyte;Vevodar
• C20:4, n-6,9,12,15
• ARACHIDONIC_ACID
• arachidonsaure
• EN300-260389
• CHEMBL267484
• AA
• Arachidonsaeure
• (5Z,8Z,11Z,14Z)-eicosatetraenoate
• cis-Delta(5,8,11,14)-eicosatetraenoic acid
• (5Z,8Z,11Z,14Z)-Icosatetraenoic acid
• cis-5,8,11,14-Eicosatetraenoic acid
• (20:4n6)
• all-cis-5,8,11,14-eicosatetraenoic acid
• Arachidonic Acid,40%
• AI3-09613
• AC-14348
• HMS1791M21
• all-cis-5,8,11,14-Eicosatetraenoate
• 5-cis,8-cis,11-cis,14-cis-Eicosatetraenoic acid
• >95.0% (GC)
• DB04557
• SMR000857374
• HMS1361M21
• IDI1_034009
• (all-Z)-5,8,11,14-Eicosatetraenoic acid
• SR-01000838311-2
• Arachidonic acid, from porcine liver, BioReagent, suitable for cell culture, >=99% (GC)
• (all-Z)-5,8,11,14-Eicosatetraenoate
• HY-109590
• W15452
• arachidonic-acid
• Arachidonic acid, from non-animal source, >=98.5% (GC)
• 5Z,8Z,11Z,14Z-icosatetraenoic acid
• DTXSID4040420
• all-cis-eicosa-5,8,11,14-tetraenoic acid
• SCHEMBL16162
• Spectrum5_001910
• BSPBio_001539
• A0781
• Arachidonic acid, from porcine liver, >=85% (capillary GC), liquid
• CHEMBL15594
• ARACHIDONIC ACID (MART.)
• Q407699
• MFCD00004417
• Arachidonic acid, from porcine liver, >=99% (GC), liquid
• DTXCID2020420
• Arachidonic acid, 1.0 mg/mL in ethanol, certified reference material
• Arachidonic Acid-d8 (Major, 10mg/ml in Methyl Acetate)
• NCGC00094608-03
• CCRIS 6312
• AC-33769
• C20:4
• (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoicacid
• NCGC00094608-02
• (14C)-arachidonic acid
• (5Z,8Z,11Z,14Z)-5,8,11,14-Eicosatetraenoic-5,6,8,9,11,12,14,15-d8 Acid; (all-Z)-5,8,11,14-Eicosatetraenoic-5,6,8,9,11,12,14,15-d8 Acid; Arachidonic Acid-5,6,8,9,11,12,14,15-2H8;
• 1vyg
• FA(20:4(5Z,8Z,11Z,14Z))
• (5Z,8Z,11Z,14Z)-5,8,11,14-Eikosatetraensaeure
• UNII-27YG812J1I
• cis,cis,cis,cis-5,8,11,14-Eicosatetraenoic acid
• 5,8,11,14-Eicosatetraenoate
• HMS3649B05
• ARACHIDONIC ACID [WHO-DD]
• NCGC00094608-01
• 1gnj
• (5Z,8Z,11Z,14Z)-5,8,11,14-Icosatetraenoic acid #
• 5,8,11,14-Eicosatetraenoic acid, labeled with carbon-14, (all-Z)-
• Arachidonic acid, >95.0% (GC)
• BP-29803
• ARACHIDONIC ACID (20:4 n-6)
• FS-5880
• 5,8,11,14-all-cis-Eicosatetraenoate
• [1-14C]Arachidonic acid
• cis-D5,8,11,14-Eicosatetraenoate
• BRD-K03070961-001-04-4
• CCG-214838
• NCGC00094608-04
• C00219
• Fatty Acid 20:4 n-6
• BML3-B03
• 5Z,8Z,11Z,14Z-Eicosatetraenoate
• (14C)Arachidonic acid
• MLS001361328
• 5-cis,8-cis,11-cis,14-cis-Eicosatetraenoate
• 93444-49-6
• NCGC00094608-06
• All-cis-icosa-5,8,11,14-tetraenoic acid
• BRD-K03070961-001-08-5
• Immunocytophyte , arachidonate , Immunocytophyt , Vevodar
• Arachidonic Acid, >97%
• ARACHIDONIC ACID (20:4, n-6)
• Eicosa-5Z,8Z,11Z,14Z-tetraenoic acid
• EINECS 208-033-4
• cis-D5,8,11,14-Eicosatetraenoic acid
• 1adl
• HMS3402M21
• CS-0032762
• GTPL2391
• (5Z,8Z,11Z,14Z)-5,8,11,14-Eicosatetraenoic Acid
• ARACHIDONIC ACID [MART.]
• BRD-K03070961-001-10-1
• SR-01000838311
• NCGC00094608-05
• D18DBC10-379C-4E78-9A50-8B791A2F4E68
• 5,8,11,14-all-cis-Eicosatetraenoic acid
• HMS1989M21
• FA 20:4
• BDBM22319
• s6185
• AA-[d8]
• ARACHIDONIC ACID [MI]
• Arachidonic acid, analytical standard
• cis-5,8,11,14-Eicosatetraenoic acid Solution in Methanol, 1000ug/mL
• 1ST1762-1000M
• AKOS015950830
• CHEBI:15843
• LMFA01030001
• CHEBI:137828
• 506-32-1
• BRD-K03070961-001-02-8
• Arachidonic acid - 98%
• Arachidonic acid - 40%
• FA40762
• MSK1762-1000M
• Arachidonic acid - 10%
• FA165223
• FA76490

• MDL： MFCD00004417
• Inchi： 1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6+,10-9+,13-12+,16-15+
• InChI Key： YZXBAPSDXZZRGB-CGRWFSSPSA-N
• SMILES： OC(CCC/C=C/C/C=C/C/C=C/C/C=C/CCCCC)=O
• BRN： 1713889

Computed Properties

• Exact Mass: 304.24000
• Monoisotopic Mass: 304.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.5
• Surface Charge: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Powder
• Density: 0.922 g/mL at 25 °C(lit.)
• Melting Point: −49 °C (lit.)
• Boiling Point: 169-171 °C/0.15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.4872(lit.)
• Solubility: ethanol: ≥10 mg/mL
• Water Partition Coefficient: Almost insoluble
• PSA: 37.30000
• LogP: 6.21670
• Solubility: Soluble in ethanol, acetone, benzene and other organic solvents, insoluble in water.
• Merck: 765
• FEMA: 3312
• Color/Form: 1.0 mg/mL in ethanol
• Sensitiveness: Air and humidity and light sensitivity

Arachidonic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： EUH019
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R19: explosive peroxides may be generated.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-23
• RTECS：CE6675000
• Packing Group：I; II; III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R19
• Storage Condition：Pure form -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa

Additional information on Arachidonic acid

Arachidonic acid (CAS No. 506-32-1): A Comprehensive Overview of Its Biochemical Significance and Recent Research Developments

Arachidonic acid, with the chemical formula C₂₀H₃₀O₄, is a polyunsaturated omega-6 fatty acid that plays a pivotal role in various physiological processes. Its unique molecular structure, characterized by four double bonds, contributes to its remarkable biological activity. This compound is widely recognized for its involvement in the production of eicosanoids, which are signaling molecules that regulate inflammation, blood pressure, and other critical functions. With a CAS number of 506-32-1, arachidonic acid has been extensively studied in both academic and industrial research settings.

The biochemical properties of arachidonic acid make it an essential component in cell membrane structure and function. It is primarily found in animal-based foods such as red meat, fish, and egg yolks. The body can also synthesize arachidonic acid from other dietary fatty acids, although this process is often insufficient to meet the body's demands, necessitating adequate intake through diet.

In recent years, significant advancements have been made in understanding the therapeutic potential of arachidonic acid. Research has highlighted its role in modulating immune responses and its potential applications in treating various inflammatory disorders. For instance, studies have demonstrated that arachidonic acid-derived eicosanoids can influence the activity of immune cells, making them a promising target for developing anti-inflammatory medications.

The pharmaceutical industry has leveraged these findings to explore novel drug formulations incorporating arachidonic acid. One notable area of research involves the development of selective inhibitors of cyclooxygenase (COX) enzymes, which are responsible for converting arachidonic acid into prostaglandins and thromboxanes. These inhibitors have shown considerable promise in reducing inflammation and pain without the gastrointestinal side effects associated with non-selective COX inhibitors.

Eicosanoids derived from arachidonic acid, such as prostaglandins and leukotrienes, are critical mediators of inflammatory responses. Emerging research indicates that targeting specific eicosanoid pathways could lead to more effective treatments for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, the anti-proliferative effects of certain arachidonic acid-derived compounds have sparked interest in their potential use in cancer therapy.

The role of arachidonic acid in neurological health has also garnered attention. Studies suggest that it may play a role in neuroinflammation and cognitive function, offering insights into potential therapeutic strategies for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of arachidonic acid to cross the blood-brain barrier further enhances its relevance in neurological research.

In conclusion, arachidonic acid (CAS No. 506-32-1) remains a cornerstone in biochemical research due to its multifaceted roles in physiological processes. The latest studies underscore its therapeutic potential across various medical conditions, particularly in inflammation management and neurological health. As research continues to uncover new applications for this compound, it is clear that